Cas no 2680816-77-5 (benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate)

• Product Name: benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate
• CAS No: 2680816-77-5
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 5625771
• PubChem ID: 165921220
• Update Time: 2025-07-23

benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680816-77-5
• EN300-28300312
• benzyl N-(2-cyanopyridin-4-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]carbamate
• benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate

• Inchi： 1S/C19H16N4O2S/c1-14-13-26-18(22-14)11-23(17-7-8-21-16(9-17)10-20)19(24)25-12-15-5-3-2-4-6-15/h2-9,13H,11-12H2,1H3
• InChI Key： VFIPZAHJCOBCPR-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CN(C(=O)OCC1C=CC=CC=1)C1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 364.09939694g/mol
• Monoisotopic Mass: 364.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate

Introduction to Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate (CAS No. 2680816-77-5)

Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate, a compound with the CAS number 2680816-77-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. The intricate structure of this molecule, featuring a benzyl group, a cyanopyridine moiety, and a 4-methyl-1,3-thiazole ring, contributes to its unique chemical and biological properties.

The benzyl group in the molecular structure of Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate plays a crucial role in modulating its pharmacokinetic behavior. Benzyl groups are frequently incorporated into pharmaceutical compounds due to their ability to enhance solubility and stability. This feature is particularly important in drug design, where optimal bioavailability is essential for therapeutic efficacy.

The presence of the cyanopyridine moiety is another key aspect of this compound's structure. Cyanopyridines have garnered considerable attention in recent years due to their diverse biological activities. Research has demonstrated that cyanopyridine derivatives can exhibit potent effects on various biological targets, including enzymes and receptors involved in inflammation and cancer. The specific substitution pattern in the cyanopyridine ring of this compound further enhances its potential as a pharmacological tool.

The 4-methyl-1,3-thiazole ring adds another layer of complexity to the molecular framework of Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the 4-methyl substituent into the thiazole ring may influence the compound's interactions with biological targets, potentially leading to novel mechanisms of action.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of different pharmacophoric elements in Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate makes it a promising candidate for such an approach. By targeting multiple biological pathways simultaneously, this compound may offer therapeutic benefits that single-target agents cannot achieve.

The synthesis of this compound involves a series of well-established chemical reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been employed to ensure high yield and purity. These techniques are critical for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

In vitro studies have begun to uncover the potential biological activities of Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates is a complex and iterative process. It involves extensive screening, optimization, and validation to identify compounds with optimal efficacy and safety profiles. The synthesis and characterization of Benzyl N-(2-cyanopyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)methylcarbamate represent an important step in this process.

Future research will focus on elucidating the detailed mechanisms of action of this compound. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies will be conducted to assess its safety and efficacy in animal models.

The integration of computational chemistry and high-throughput screening technologies is expected to accelerate the discovery and development of new drug candidates like Benzyl N-(2-cyanopyridin-4-yll)-N-(4-methyl-l,l-thiazol-z-yll)methyIcarbamate. These tools can help predict the biological activity and optimize the structure of potential drug molecules more efficiently than traditional methods.

In conclusion, Benzyl N-(2-cyanopyridin-lV-yI)-N-(4-methyl-l,l-thiazol-z-yI)methyIcarbamate (CAS No. 2680816-Z7-Z) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully explore its therapeutic potential and develop new treatments for various diseases.